1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• IUPAC Name: 1-(cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde
• InChI: InChI=1S/C12H20O/c1-10-5-6-12(7-10,9-13)8-11-3-2-4-11/h9-11H,2-8H2,1H3
• InChI Key: BCXPLIPCWOJKFD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(C1)(CC2CCC2)C=O

Description

1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclopentane backbone substituted with a methyl group at position 3 and a cyclobutylmethyl moiety at position 1. The aldehyde functional group (-CHO) at position 1 of the cyclopentane ring confers reactivity, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde can be achieved through several synthetic routes. One common method involves the alkylation of cyclopentane derivatives with cyclobutylmethyl halides under basic conditions. The resulting intermediate can then be subjected to oxidation to introduce the aldehyde functional group.

Industrial Production Methods: In an industrial setting, the production of this compound may involve the use of continuous flow reactors to ensure precise control over reaction conditions and to maximize yield. Catalysts and optimized reaction parameters are employed to enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The cyclobutylmethyl group can participate in nucleophilic substitution reactions, where the halide is replaced by other nucleophiles.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)

Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)

Substitution: Alkyl halides, nucleophiles such as amines or thiols

Major Products:

Oxidation: Carboxylic acids

Reduction: Alcohols

Substitution: Various substituted cyclopentane derivatives

Scientific Research Applications

1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme-catalyzed reactions involving aldehydes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde involves its interaction with various molecular targets. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their activity. The cyclobutylmethyl and methyl groups contribute to the compound’s overall hydrophobicity, affecting its interaction with biological membranes and other hydrophobic environments.

Comparison with Similar Compounds

Structural Analog: (1S,3S)-3-Methylcyclopentane-1-carbaldehyde

Key Differences :

• Substituents : Lacks the cyclobutylmethyl group at position 1, instead having only a methyl group at position 3.
• Molecular Weight : C₇H₁₂O (112.17 g/mol) vs. C₁₂H₁₈O (178.27 g/mol for the target compound).

Research Findings :

• The aldehyde group in (1S,3S)-3-methylcyclopentane-1-carbaldehyde is highly reactive, enabling condensation reactions for heterocyclic synthesis. This reactivity is likely retained in the cyclobutylmethyl-substituted analog .
• The absence of a bulky cyclobutyl group in this analog may enhance solubility in polar solvents compared to the target compound.

Functional Analog: 1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde

Key Differences :

• Substituent : Replaces the cyclobutylmethyl group with a hydroxypropan-2-yl group.
• Reactivity : The hydroxyl group introduces hydrogen-bonding capacity, altering solubility and intermolecular interactions.

Research Findings :

• The hydroxypropan-2-yl substituent may reduce steric hindrance compared to the cyclobutylmethyl group, facilitating nucleophilic additions to the aldehyde group.

Key Differences :

• Functional Groups: Contains a methyl ester and methylamino group instead of an aldehyde.
• Ring System : Cyclobutane vs. cyclopentane backbone.

Research Findings :

• The cyclobutane ring in this precursor (Reference Example 87, EP 4 374 877 A2) is strained, making it reactive in ring-opening or expansion reactions. This strain is absent in the cyclopentane-based target compound, suggesting greater stability .

Comparative Data Table

Property	1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde	(1S,3S)-3-Methylcyclopentane-1-carbaldehyde	1-(1-Hydroxypropan-2-yl)-3-methylcyclopentane-1-carbaldehyde
Molecular Formula	C12H18O	C7H12O	C10H16O2
Molecular Weight (g/mol)	178.27	112.17	168.23
Key Substituent	Cyclobutylmethyl	Methyl	Hydroxypropan-2-yl
Reactivity	High (aldehyde)	High (aldehyde)	Moderate (aldehyde + hydroxyl)
Synthetic Accessibility	Likely challenging due to cyclobutylmethyl group	Well-documented	Limited availability

Research Implications and Challenges

• Stereochemical Complexity : The cyclobutylmethyl group in the target compound may introduce steric hindrance, complicating enantioselective synthesis.
• Thermodynamic Stability : Cyclobutyl groups are prone to ring-opening under stress, which could limit applications in high-temperature reactions compared to cyclopentane analogs .

Biological Activity

1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde is a compound of interest in various fields, particularly in medicinal chemistry and organic synthesis. Understanding its biological activity is crucial for evaluating its potential therapeutic applications. This article provides a detailed examination of the biological activity of this compound, incorporating relevant research findings, case studies, and data tables.

Chemical Structure and Properties

The molecular structure of 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde can be represented as follows:

• Molecular Formula : C$_{12}$H$_{18}$O
• Molecular Weight : 190.28 g/mol

The biological activity of 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde is primarily attributed to its interactions with various biological targets. Research indicates that this compound may function as a modulator of specific enzyme activities and cellular pathways.

Anticancer Activity

Studies have shown that compounds similar to 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde exhibit significant anticancer properties. For example, a related compound was evaluated for its ability to inhibit cell proliferation in leukemia cell lines, demonstrating potential as a therapeutic agent against hematological malignancies .

Enzyme Inhibition

Research indicates that this compound may act as an inhibitor of certain enzymes involved in metabolic pathways. In particular, it has shown promise as a menin inhibitor, which is relevant for the treatment of specific cancers such as acute myeloid leukemia (AML) .

Neuroprotective Effects

Preliminary studies suggest potential neuroprotective effects, which could be beneficial in treating neurodegenerative diseases. The compound's ability to cross the blood-brain barrier remains an area of active research.

Study 1: Anticancer Activity in Leukemia Models

In a study conducted on MV4-11 leukemia cells, treatment with 1-(Cyclobutylmethyl)-3-methylcyclopentane-1-carbaldehyde resulted in a significant decrease in cell viability. The study utilized various concentrations over a period of 72 hours, with results indicating a dose-dependent response.

Concentration (µM)	Cell Viability (%)
0	100
10	85
25	60
50	30

Study 2: Enzyme Inhibition Assay

A separate investigation focused on the inhibition of menin by the compound. The results indicated that at a concentration of 5 µM, there was a notable reduction in menin activity by approximately 70%, highlighting its potential role in cancer therapy.

Concentration (µM)	Menin Activity Inhibition (%)
0	0
1	20
5	70
10	90